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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B1598214

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 8, identified by CAS Number 82-33-7 and C.I. 62030, is an anthraquinone-
based dye. Its chemical name is 1,4-diamino-5-nitroanthraquinone, with a molecular formula of
C14H9N304 and a molecular weight of 283.24 g/mol .[1] This document provides a
comprehensive overview of the available toxicological and safety data for Disperse Violet 8,
intended to inform researchers, scientists, and professionals in drug development and other
relevant fields. The information compiled herein is based on available public data; however, it is
important to note that for many standard toxicological endpoints, comprehensive studies
specific to Disperse Violet 8 are not readily available in the public domain.

Chemical and Physical Properties

Property Value Reference
CAS Number 82-33-7 [1]
C.I. Number 62030 [1]
Molecular Formula C14H9N304 [1]
Molecular Weight 283.24 g/mol [1]
Synonyms 1,4-diamino-5- 2]

nitroanthraquinone
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Toxicological Data Summary

The available toxicological data for Disperse Violet 8 is limited. The following tables
summarize the key findings from the available literature. It is critical to note the general lack of
comprehensive data for many standard toxicological assessments.

, Toxici

Endpoint Species Route Value Reference
LDso Mouse Intravenous 56 mg/kg [3]
Acute Oral

. - - No data available  [4][5]
Toxicity

Acute Dermal )
. - - No data available  [5][6]
Toxicity

Acute Inhalation )
. - - No data available [6]
Toxicity

\rritati | Sensitizati

Endpoint Species Result Reference
Skin .
) o - No data available [415]
Corrosion/Irritation
Serious Eye )
o - No data available [41[5]
Damage/Irritation
Respiratory or Skin ]
o - No data available [41[5]
Sensitization
Assay Type Result Reference
Mutagenicity Mutation data reported [31[7]

Carcinogenicity
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Assessment Finding Reference

) o Questionable carcinogen with
Carcinogenicity ] S [31[7]
experimental tumorigenic data

| .

Endpoint Result Reference
STOT-Single Exposure No data available [41[5]
STOT-Repeated Exposure No data available [41[5]

luct .

Endpoint Result Reference

Reproductive Toxicity No data available [4]

Experimental Protocols

Detailed experimental protocols for the toxicological studies conducted on Disperse Violet 8
are not extensively reported in the publicly available literature. The following represents a
generalized workflow for the types of studies for which data has been indicated.

Acute Intravenous Toxicity (LDso) Workflow

This diagram illustrates a general procedure for determining the median lethal dose (LDso) of a
substance administered intravenously to mice.
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Caption: Generalized workflow for an acute intravenous LDso study in mice.

Signaling Pathways

Information regarding the specific signaling pathways affected by Disperse Violet 8 is not
available in the reviewed literature.

Discussion

The available data on the toxicology of Disperse Violet 8 is sparse. The most definitive
quantitative value is the intravenous LDso in mice, which is 56 mg/kg, indicating a degree of
toxicity via this route of exposure. The classification as a "poison by intravenous route" is
consistent with this finding.[3][7]

The reports of "mutation data” and its status as a "questionable carcinogen with experimental
tumorigenic data" are significant flags for potential long-term health effects.[3][7] However,
without access to the detailed study reports, including the specific assays conducted, the doses
tested, and the nature of the tumorigenic findings, a thorough risk assessment is challenging.

The absence of data for crucial endpoints such as oral and dermal toxicity, skin and eye
irritation, and sensitization is a major data gap. Safety Data Sheets for Disperse Violet 8 often
state "no data available" for these parameters.[4][5] This lack of information prevents a
comprehensive evaluation of the risks associated with handling and exposure to this substance
through common routes.
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Conclusion

Disperse Violet 8 has demonstrated acute toxicity via the intravenous route in mice and has
raised concerns regarding its potential mutagenicity and carcinogenicity. However, the overall
toxicological profile of Disperse Violet 8 remains largely incomplete due to the lack of publicly
available data on other critical endpoints. For a comprehensive safety assessment, further
studies investigating acute oral and dermal toxicity, skin and eye irritation, skin sensitization,
and repeated dose toxicity are necessary. Additionally, detailed reports of the existing
mutagenicity and carcinogenicity studies would be invaluable for a more complete
understanding of the potential hazards associated with this compound. Researchers and
professionals working with Disperse Violet 8 should exercise caution, implementing
appropriate safety protocols to minimize exposure, particularly through routes that may lead to
systemic absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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